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Compound of Interest
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Cat. No.: B1238837 Get Quote

An In-depth Guide for Scientists and Drug Development Professionals on the Solubility

Characteristics of Tris(hydroxymethyl)aminomethane Maleate in Aqueous Solutions.

Introduction
Tris(hydroxymethyl)aminomethane (TRIS) is a fundamental buffering agent in a vast array of

biological and pharmaceutical research applications. Its maleate salt, TRIS maleate, offers a

specific pH buffering range that is advantageous in various experimental contexts. A thorough

understanding of its aqueous solubility is paramount for accurate and reproducible

experimental design, particularly in drug formulation and development where buffer selection

and concentration are critical. This technical guide provides a detailed overview of the aqueous

solubility of TRIS maleate, including quantitative data, factors influencing solubility, and a

comprehensive experimental protocol for its determination.

Quantitative Solubility Data
Quantitative data on the solubility of TRIS maleate in aqueous solutions is not as extensively

documented as that of TRIS base. However, available information provides key reference

points for researchers.

Table 1: Solubility of TRIS Maleate in Water
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Temperature (°C) Solubility (g/L)
Molar
Concentration (M)

Citation

20 118.61 ~0.5 [1]

Table 2: Qualitative and Vendor-Specified Solubility of TRIS Maleate

Solvent Observation/Specification Citation

Water
A 10% solution (100 g/L) is

clear and colorless.
[2]

Water Soluble at 500 mg/mL.

It is important to note that the significantly higher solubility value of 500 mg/mL may refer to

TRIS base or represent an approximation. Researchers should empirically verify the solubility

for their specific application and conditions.

For comparative purposes, the solubility of the parent compound, TRIS base, is well-

characterized and significantly higher.

Table 3: Solubility of TRIS Base in Water

Temperature (°C) Solubility (g/L) Citation

25 ~550 [3][4]

Factors Influencing the Solubility of TRIS Maleate
The dissolution of TRIS maleate in aqueous solutions is a multifactorial process. Key

parameters that researchers must consider include temperature, pH, and the presence of co-

solvents.

Temperature
For most solid solutes, including TRIS and its salts, solubility in water increases with

temperature.[4] This is because the dissolution process is often endothermic, meaning it

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.cdhfinechemical.com/images/product/msds/18_1078264255_TRIS(HYDROXYMETHYL)AMINOMETHANEMALEATECASNO72200-76-1MSDS.pdf
https://www.benchchem.com/product/b1238837?utm_src=pdf-body
https://www.carlroth.com/fr/en/biological-buffer-reagents/tris-maleate/p/6991.1
http://m.hbynm.com/blog/what-is-the-behavior-of-tris-in-different-solvents-726176.html
https://www.hbynm.com/blog/what-is-the-solubility-of-tris-in-water-146962.html
https://www.benchchem.com/product/b1238837?utm_src=pdf-body
https://www.benchchem.com/product/b1238837?utm_src=pdf-body
https://www.hbynm.com/blog/what-is-the-solubility-of-tris-in-water-146962.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


absorbs heat from the surroundings. Therefore, increasing the temperature provides the

necessary energy to break the crystal lattice of the solid and facilitate its interaction with water

molecules.

pH
The pH of the aqueous solution plays a critical role in the solubility of TRIS maleate. TRIS is a

weak base with a pKa of approximately 8.1 at 25°C. In solution, TRIS maleate exists as an

equilibrium between the protonated TRIS cation and the uncharged TRIS base, along with

maleate anions. The protonation state of the TRIS molecule, and thus its interaction with water,

is pH-dependent. At a pH below its pKa, the protonated form will be more prevalent. The overall

solubility of the salt will be influenced by the pH's effect on both the TRIS and maleate ions.

Co-solvents
The addition of organic co-solvents, such as ethanol or methanol, to an aqueous solution can

significantly alter the solubility of TRIS maleate. Generally, TRIS and its salts are less soluble

in organic solvents compared to water.[3] As the concentration of an organic co-solvent

increases, the polarity of the solvent mixture decreases, which can lead to a reduction in the

solubility of the polar TRIS maleate.

Experimental Protocol: Determination of Equilibrium
Solubility using the Shake-Flask Method
The shake-flask method is a widely accepted and robust technique for determining the

equilibrium solubility of a compound. The following protocol is adapted for the specific

determination of TRIS maleate solubility in an aqueous buffer.

Materials
TRIS maleate (high purity)

Aqueous buffer of desired pH (e.g., phosphate-buffered saline)

Volumetric flasks and pipettes

Analytical balance
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Temperature-controlled orbital shaker or water bath

Centrifuge

Syringe filters (0.22 µm)

pH meter

A validated analytical method for quantifying TRIS concentration (e.g., HPLC-UV, titration)

Procedure
Preparation of Saturated Solution:

Add an excess amount of TRIS maleate to a known volume of the aqueous buffer in a

sealed, screw-cap vial or flask. The presence of undissolved solid is crucial to ensure that

the solution reaches saturation.

As a starting point, add approximately 1.5 times the expected solubility amount.

Equilibration:

Place the sealed vials in a temperature-controlled orbital shaker or water bath set to the

desired temperature (e.g., 25°C or 37°C).

Agitate the samples at a constant speed (e.g., 150 rpm) for a sufficient duration to reach

equilibrium. A typical equilibration time is 24 to 48 hours. It is advisable to perform a

preliminary experiment to determine the time required to reach a stable concentration.

Phase Separation:

After equilibration, remove the vials and allow the undissolved solid to settle for at least 30

minutes at the experimental temperature.

Carefully withdraw a sample of the supernatant using a pipette.

To ensure complete removal of any undissolved solids, either:

Centrifuge the sample at a high speed (e.g., 10,000 x g for 15 minutes).
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Filter the supernatant through a 0.22 µm syringe filter. It is important to pre-wet the filter

with the solution to minimize loss of the analyte due to adsorption.

Sample Analysis:

Immediately after separation, dilute a known volume of the clear supernatant with the

aqueous buffer to a concentration within the linear range of the analytical method.

Measure the concentration of TRIS in the diluted sample using a validated analytical

method.

Data Analysis:

Calculate the solubility of TRIS maleate in the aqueous buffer, taking into account the

dilution factor.

The experiment should be performed in triplicate to ensure the reproducibility of the

results.

Measure and report the final pH of the saturated solution.

Visualizing Key Processes
To further aid in the understanding of the concepts discussed, the following diagrams,

generated using the DOT language, illustrate the experimental workflow and the factors

influencing solubility.
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Experimental Workflow for Solubility Determination

Preparation of Saturated Solution
(Excess TRIS Maleate in Buffer)

Equilibration
(Temperature-controlled shaking for 24-48h)

Phase Separation
(Centrifugation or Filtration)

Sample Analysis
(Quantification of TRIS concentration)

Data Analysis
(Calculation of Solubility)

Click to download full resolution via product page

Experimental Workflow for Solubility Determination

TRIS Maleate
Aqueous Solubility

Temperature pH Co-solvents

Click to download full resolution via product page

Factors Influencing TRIS Maleate Solubility
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Conclusion
While specific quantitative data for the aqueous solubility of TRIS maleate across a wide range

of conditions is limited, this guide provides the currently available information and a framework

for its experimental determination. The solubility of TRIS maleate is a critical parameter that is

influenced by temperature, pH, and the presence of co-solvents. By understanding these

factors and employing robust experimental protocols such as the shake-flask method,

researchers in drug development and other scientific fields can ensure the accuracy and

reliability of their work when utilizing this important buffering agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdhfinechemical.com [cdhfinechemical.com]

2. TRIS maleate, CAS No. 72200-76-1 | Biological Buffer Reagents | Biochemistry | Life
Science | Carl ROTH - France [carlroth.com]

3. What is the behavior of Tris in different solvents? - Blog [m.hbynm.com]

4. What is the solubility of Tris in water? - Blog [hbynm.com]

To cite this document: BenchChem. [The Aqueous Solubility of TRIS Maleate: A
Comprehensive Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1238837#solubility-of-tris-maleate-in-
aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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